Cas no 778587-05-6 (Benzamide, N-cyclohexyl-3-hydroxy-N-methyl-)

• Product Name: Benzamide, N-cyclohexyl-3-hydroxy-N-methyl-
• CAS No: 778587-05-6
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 4185208
• PubChem ID: 43176615
• Update Time: 2025-10-24

Benzamide, N-cyclohexyl-3-hydroxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-cyclohexyl-3-hydroxy-N-methyl-
• AKOS000211517
• N-CYCLOHEXYL-3-HYDROXY-N-METHYLBENZAMIDE
• 778587-05-6
• SCHEMBL3457039

• Inchi： 1S/C14H19NO2/c1-15(12-7-3-2-4-8-12)14(17)11-6-5-9-13(16)10-11/h5-6,9-10,12,16H,2-4,7-8H2,1H3
• InChI Key： VDDMBZPZLZRQAM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)O)N(C)C1CCCCC1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Benzamide, N-cyclohexyl-3-hydroxy-N-methyl-

Exploring the Properties and Applications of Benzamide, N-cyclohexyl-3-hydroxy-N-methyl- (CAS No. 778587-05-6)

In the realm of organic chemistry, Benzamide, N-cyclohexyl-3-hydroxy-N-methyl- (CAS No. 778587-05-6) stands out as a compound of significant interest due to its unique structural features and potential applications. This compound, characterized by its benzamide core and cyclohexyl and hydroxy substituents, has garnered attention in pharmaceutical and agrochemical research. Its molecular formula and weight, along with its specific functional groups, make it a versatile candidate for various synthetic pathways and industrial uses.

The N-cyclohexyl-3-hydroxy-N-methyl moiety in this compound is particularly noteworthy. This structural element contributes to its solubility and reactivity, which are critical factors in drug design and material science. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules, leveraging its hydroxy group for further functionalization. The compound's stability under various conditions also makes it a reliable choice for laboratory and industrial applications.

One of the trending topics in the scientific community is the search for sustainable and eco-friendly chemical processes. Benzamide, N-cyclohexyl-3-hydroxy-N-methyl- aligns with this trend, as its derivatives have been investigated for their role in green chemistry initiatives. For instance, its potential use in catalytic systems or as a building block for biodegradable materials has been a subject of recent studies. This aligns with the growing demand for environmentally friendly alternatives in the chemical industry.

Another area of interest is the compound's relevance in pharmaceutical research. With the rise of personalized medicine and targeted therapies, molecules like Benzamide, N-cyclohexyl-3-hydroxy-N-methyl- are being scrutinized for their bioactivity. Preliminary studies suggest that its derivatives could exhibit anti-inflammatory or neuroprotective properties, making it a candidate for further pharmacological exploration. This ties into the broader search for novel drug candidates that address unmet medical needs.

From a commercial perspective, the demand for high-purity chemical intermediates like Benzamide, N-cyclohexyl-3-hydroxy-N-methyl- is on the rise. Manufacturers and suppliers are increasingly focusing on quality control and scalability to meet the needs of research institutions and industrial clients. The compound's CAS No. 778587-05-6 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance, which is a priority in today's stringent chemical marketplace.

In conclusion, Benzamide, N-cyclohexyl-3-hydroxy-N-methyl- (CAS No. 778587-05-6) represents a fascinating intersection of chemistry, sustainability, and innovation. Its structural versatility and potential applications make it a compound worth watching in both academic and industrial settings. As research continues to uncover new uses for this molecule, its role in advancing science and technology is likely to expand, offering exciting opportunities for future discoveries.